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Compound of Interest

Compound Name: Fluazinam

Cat. No.: B131798

This guide provides researchers, scientists, and crop protection professionals with technical
information, troubleshooting advice, and experimental protocols for optimizing Fluazinam spray
intervals for the control of potato tuber blight, caused by Phytophthora infestans.

Frequently Asked Questions (FAQs) &
Troubleshooting

Q1: What is the standard recommended spray interval for Fluazinam against potato blight?

A protectant fungicide treatment with Fluazinam should be applied before late blight becomes
established in the crop.[1] The standard recommended spray interval is typically 7 to 10 days.
[1] It is advised to use the shorter 7-day interval when wet conditions favor the development of
late blight.[1] Routine applications of fungicides in many European regions are often performed
at intervals no greater than 7 days to prevent the establishment of infections.[2]

Q2: My experiment shows poor tuber blight control despite a consistent 7-day Fluazinam spray
interval. What are the potential causes?

Reduced efficacy of Fluazinam, even with proper intervals, is a significant concern and may be
attributed to the development of fungicide resistance in local P. infestans populations.[3] A
specific clonal lineage, EU_37_A2 (also known as 'Dark Green 37'), has shown reduced
sensitivity to Fluazinam.[4][5] This strain's zoospores are not effectively controlled by
Fluazinam, which can lead to increased tuber infection, especially late in the season.[4]
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Therefore, high disease incidence despite a robust spray schedule warrants an investigation
into the presence of resistant strains.

Q3: How should I adjust my spray program in response to potential Fluazinam resistance?

To manage resistance and reduce selection pressure, several strategies are recommended by
experts:

» Limit Applications: Reduce the total number of sprays containing Fluazinam in a single
season.[4]

» Alternate Modes of Action: Do not apply Fluazinam consecutively. Always alternate with
fungicides from a different FRAC (Fungicide Resistance Action Committee) group.[5] This
ensures that pathogens surviving one application are targeted by a different mechanism in
the next.

o Use Mixtures: Whenever possible, use Fluazinam in a tank mix or as a co-formulated
product with other active ingredients that have a different mode of action.[4][5] This makes it
more difficult for resistant strains to survive and multiply.[5]

Q4: What is the optimal positioning for Fluazinam in a seasonal spray program to maximize
efficacy and manage resistance?

Given the risk of resistant strains like EU_37_A2, the positioning of Fluazinam is critical.
Current recommendations advise against relying on Fluazinam for late-season tuber blight
control, particularly for crops intended for storage.[4]

» Early to Mid-Season: The most effective placement for Fluazinam is during the first or
second sprays of the season or during the stable canopy period.[4][6]

o Avoid Late Season Use: Its use leading up to and including desiccation is now considered a
dangerous scenario if resistant strains are present.[4]

o Post-Canopy Development: One strategy suggests using Fluazinam only after the crop has
achieved full canopy development, applied at the full rate and mixed with co-actives.[7]

Q5: How does weather, particularly rainfall, affect Fluazinam application and intervals?
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Fluazinam has good residual effect and rainfastness.[8] However, weather conditions,
especially rainfall, are a primary driver of late blight development.

e Shorten Intervals: During periods of high rainfall and persistent wetness, which favor
zoospore release and mobility, it is critical to shorten the spray interval to the 7-day
minimum.[1]

o Protectant Application: Fungicide applications should be timed to protect the crop ahead of
predicted infection periods.[9] Rainfall can wash spores from the foliage into the saill,
increasing the risk of tuber infection.[4] A robust protectant program is essential to prevent
this.

Data on Fungicide Strategies Involving Fluazinam

The following table summarizes efficacy data from field studies where Fluazinam was used as
part of a blight management program. Note that direct comparisons of Fluazinam spray
intervals are limited in recent literature, with a greater focus on integrated resistance
management.
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Treatment Strategy  Key Findings Yield Impact Source
) This sequential
Showed the highest o
) ) o application
Tri-Sequential reduction in disease o
o ) ) synergistically
Application severity, ranging from ] )
) ) increased potato yield  [10]
(Fluazinam / BioArc / 88.24% to 90.00% )
) and improved
Potasin F) compared to the ] )
biochemical
untreated control.[10]
parameters.
Fungicide-sprayed Tuber yield from
plots had a mean yield sprayed plots ranged
Fungicide-Sprayed vs.  advantage of 62% from 20 to 36.84 t/ha, [11912]

Unsprayed Plots

compared to
unsprayed plots over

two seasons.[11][12]

while unsprayed plots
yielded 8.8 to 18.63
t/ha.[11][12]

Resistance
Management (General

Recommendation)

Limiting applications,
alternating
chemistries, and using
mixtures are critical to
manage strains with
reduced sensitivity,
such as EU_37_A2.[4]

[5]

Maintaining fungicide
efficacy through
resistance
management is crucial
o [41[5]
for protecting yield
potential from
aggressive blight

strains.

Experimental Protocols

Protocol: Field Trial for Evaluating Fluazinam Spray Intervals

This protocol outlines a standard methodology for a field experiment designed to compare the

efficacy of different Fluazinam spray intervals.

o Experimental Design:

o Use a Randomized Complete Block Design (RCBD) with a minimum of three or four
replications.[9][13][12][14]
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o Each plot should consist of at least four rows, approximately 10-11 meters long.[9]
Maintain untreated buffer rows between plots to minimize spray drift.[15]

e Treatments:
o Control: Unsprayed control plot to monitor natural disease progression.
o Treatment 1: Fluazinam applied at a 7-day interval.
o Treatment 2: Fluazinam applied at a 10-day interval.
o Treatment 3: Fluazinam applied at a 14-day interval.

o Treatment 4 (Optional): A dynamic interval based on a disease forecasting model (e.g.,
BlightApp).[9]

o Treatment 5 (Optional): A resistance management program (e.g., Fluazinam alternated
with a different mode of action) for comparison.

o Application:

o Use a calibrated field sprayer (e.g., tractor-drawn or backpack) equipped with nozzles that
provide a medium droplet size (e.g., Airmix Flat Fan 110.04).[1][16]

o Apply in a water volume of 250-500 L/ha to ensure thorough canopy coverage.[1][16]

o Begin the first spray as a protectant, ideally upon the first symptom appearance in the
region or based on forecasting alerts.[14]

e Data Collection & Assessment:

o Foliar Blight: Assess disease severity weekly, before each new spray application. Use a
standardized rating scale, such as the 1-9 scale, where 1 = no disease and 9 = 100%
plant destruction.[14]

o Area Under Disease Progress Curve (AUDPC): Calculate AUDPC from the weekly
severity data to quantify the epidemic development over time for each treatment.[14]
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o Tuber Blight Assessment: After harvest, collect a random sample of at least 50-100 tubers
from the central rows of each plot. Wash the tubers and visually inspect them for late blight
lesions. Calculate the percentage of infected tubers by number and weight.

o Yield: Harvest the central two rows of each plot to determine the total and marketable
tuber yield (t/ha).[14]

o Statistical Analysis:

o Analyze the data (disease severity, AUDPC, tuber blight incidence, yield) using Analysis of
Variance (ANOVA) appropriate for an RCBD.

o Use a mean separation test (e.g., Duncan's LSD or Tukey's HSD) to determine significant
differences between treatment intervals.[10]

Visualizations

The following diagrams illustrate key workflows and decision-making processes for optimizing
Fluazinam use.
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Caption: Experimental workflow for a Fluazinam spray interval optimization trial.
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Caption: Troubleshooting logic for poor Fluazinam efficacy against tuber blight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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